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Compound of Interest

1-Hydroxycyclobutanecarboxylic
Compound Name: o
aci

cat. No.: B1337850

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Hydroxycyclobutanecarboxylic acid, a unique bifunctional molecule, is a valuable building
block in medicinal chemistry and materials science. This guide provides a comprehensive
overview of its chemical and physical properties, spectroscopic characteristics, reactivity, and
potential applications. Detailed information on its synthesis and safe handling is also presented
to support its use in research and development.

Chemical and Physical Properties

1-Hydroxycyclobutanecarboxylic acid is a solid at room temperature, appearing as a light
brown to brown substance.[1][2] It possesses both a hydroxyl and a carboxylic acid functional
group, which contribute to its chemical reactivity and physical characteristics. Its compact
cyclobutane ring introduces conformational rigidity.[1][2]
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Property Value Source
Molecular Formula CsHsOs3 [11[3]
Molecular Weight 116.12 g/mol [2]

CAS Number 41248-13-9 [1][2]
Melting Point 68 °C [1112]
Boiling Point 120 °C [1][2]
Density (Predicted) 1.476 + 0.06 g/cm?3 [1112]
pKa (Predicted) 4.05+0.20 [11[2]
Appearance Light brown to brown solid [1][2]
Storage Temperature 2-8°C [1112]

Spectroscopic Data

While specific spectra for 1-hydroxycyclobutanecarboxylic acid are not readily available in
the provided search results, the expected spectroscopic characteristics can be inferred from its
functional groups.
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Spectroscopy

Feature

Expected Chemical Shift /
Wavenumber

1H NMR

Carboxylic acid proton (-
COOH)

~10-13 ppm (broad singlet)

Hydroxyl proton (-OH)

Variable, ~2-5 ppm (broad
singlet)

Cyclobutane protons (-CH2)

~1.8-2.5 ppm (multiplets)

13C NMR

Carbonyl carbon (-C=0)

~170-185 ppm

Quaternary carbon (C-OH)

~70-80 ppm

Cyclobutane carbons (-CH2)

~20-40 ppm

IR Spectroscopy

O-H stretch (carboxylic acid)

2500-3300 cm™t (very broad)

O-H stretch (alcohol)

3200-3600 cm~t (broad)

C=0 stretch (carbonyl)

1700-1725 cm™1 (strong)

C-O stretch

1210-1320 cm™?

Reactivity and Potential Applications

The reactivity of 1-hydroxycyclobutanecarboxylic acid is dictated by its hydroxyl and

carboxylic acid functional groups. These allow for a range of chemical transformations, making

it a versatile synthetic intermediate.

Key Reactions:

o Esterification: The carboxylic acid can be converted to esters by reaction with alcohols under

acidic conditions. The hydroxyl group can also be esterified.

e Amide Formation: The carboxylic acid can react with amines to form amides.

o Oxidation: The secondary alcohol can be oxidized to a ketone.
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o Chelation: The presence of both a hydroxyl and a carboxyl group makes it a potential
chelating agent for metal ions.[1][2]

Applications:

e Pharmaceutical Synthesis: It is used in the preparation of piperidines and piperidones that
act as FPR2 modulators.[1][2]

» Drug Development: Its rigid cyclobutane scaffold is of interest in designing molecules with
specific conformational constraints.

Esterification Ester Derivative
(R-OH, H+)

Amidation

(R-NH2) Amide Derivative
1-Hydroxycyclobutanecarboxylic
Acid Oxidation
. Cyclobutanone
Chelation ..
(Metal lon) Derivative

Metal Chelate

Click to download full resolution via product page
Potential reactions of 1-hydroxycyclobutanecarboxylic acid.

lllustrative Synthesis Protocol

A common route for the synthesis of a-hydroxy carboxylic acids involves the hydrolysis of a
cyanohydrin precursor. The following is a generalized experimental protocol for the synthesis of
1-hydroxycyclobutanecarboxylic acid from cyclobutanone.

Step 1: Formation of Cyclobutanone Cyanohydrin

» In a well-ventilated fume hood, cool a solution of cyclobutanone in a suitable solvent (e.g.,
ethanol) to 0-5°C in an ice bath.
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e Slowly add a solution of sodium cyanide (NaCN) or potassium cyanide (KCN) in water to the
cooled cyclobutanone solution while stirring.

 After the addition of the cyanide solution, slowly add an acid (e.g., sulfuric acid) dropwise to
maintain a slightly acidic pH.

» Continue stirring the reaction mixture at a low temperature for several hours until the reaction
is complete (monitored by TLC or GC).

o Extract the cyanohydrin product with an organic solvent (e.g., diethyl ether) and dry the
organic layer over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure to yield the crude cyclobutanone cyanohydrin.
Step 2: Hydrolysis to 1-Hydroxycyclobutanecarboxylic Acid

» Add the crude cyanohydrin to a concentrated solution of a strong acid (e.g., hydrochloric acid
or sulfuric acid).

o Heat the mixture under reflux for several hours. The progress of the hydrolysis can be
monitored by the evolution of ammonia gas or by TLC.

 After the reaction is complete, cool the mixture to room temperature.

» Neutralize the excess acid carefully with a base (e.g., sodium hydroxide solution) until the pH
is neutral.

o Extract the aqueous solution with a suitable organic solvent to remove any unreacted
starting material or byproducts.

» Acidify the aqueous layer with a strong acid to precipitate the 1-
hydroxycyclobutanecarboxylic acid.

o Collect the solid product by filtration, wash with cold water, and dry under vacuum.

e The crude product can be further purified by recrystallization from a suitable solvent system
(e.g., benzenelligroine).[1][2]
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Synthesis Pathway
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A general workflow for the synthesis of 1-hydroxycyclobutanecarboxylic acid.

Safety and Handling

Based on data for structurally similar compounds, 1-hydroxycyclobutanecarboxylic acid
should be handled with care. The following is a summary of potential hazards and
recommended safety precautions.
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GHS Classification and Precautionary
Hazard Category S ¢
atements

H302: Harmful if swallowed.[2] P270: Do not
eat, drink or smoke when using this product.

Acute Toxicity P301+P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.
P330: Rinse mouth.

H315: Causes skin irritation.[2] P264: Wash skin

thoroughly after handling. P280: Wear protective
Skin Irritation gloves. P302+P352: IF ON SKIN: Wash with

plenty of soap and water. P332+P313: If skin

irritation occurs: Get medical advice/attention.

H318: Causes serious eye damage.[2] P280:
Wear eye protection/face protection.
P305+P351+P338: IF IN EYES: Rinse

Eye Damage cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P310: Immediately call a
POISON CENTER or doctor/physician.

H335: May cause respiratory irritation.[2] P261:

Avoid breathing dust. P271: Use only outdoors
Respiratory Irritation or in a well-ventilated area. P304+P340: IF

INHALED: Remove person to fresh air and keep

comfortable for breathing.

] P501: Dispose of contents/container to an
Disposal )
approved waste disposal plant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-
Hydroxycyclobutanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337850#chemical-properties-of-1-
hydroxycyclobutanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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